Cas no 941906-53-2 (N-{4-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl-3-methylphenyl}acetamide)

• Product Name: N-{4-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl-3-methylphenyl}acetamide
• CAS No: 941906-53-2
• MF: C₂₂H₂₇N₃O₄S
• MW: 429.532484292984
• CID: 6393154
• PubChem ID: 16927496
• Update Time: 2025-05-19

N-{4-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl-3-methylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl-3-methylphenyl}acetamide
• N-{4-[(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl]-3-methylphenyl}acetamide
• F2385-0255
• AKOS024645393
• N-(4-(N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl)-3-methylphenyl)acetamide
• 941906-53-2
• N-[4-[(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)sulfamoyl]-3-methylphenyl]acetamide

• Inchi： 1S/C22H27N3O4S/c1-4-5-12-25-20-9-7-19(14-17(20)6-11-22(25)27)24-30(28,29)21-10-8-18(13-15(21)2)23-16(3)26/h7-10,13-14,24H,4-6,11-12H2,1-3H3,(H,23,26)
• InChI Key： QCLHCXRPTDNAAG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2C=CC3=C(C=2)CCC(=O)N3CCCC)(=O)=O)C(C)=C1)(=O)C

Computed Properties

• Exact Mass: 429.17222752g/mol
• Monoisotopic Mass: 429.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 104Ų

Additional information on N-{4-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl-3-methylphenyl}acetamide

Professional Introduction to N-{4-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl-3-methylphenyl}acetamide (CAS No. 941906-53-2)

N-{4-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl-3-methylphenyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 941906-53-2, represents a novel molecular entity with a complex structural framework that integrates multiple pharmacophoric moieties. The presence of a sulfamoyl group and a tetrahydroquinoline scaffold suggests potential biological activities that are of great interest to researchers exploring new therapeutic agents.

The molecular structure of N-{4-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl-3-methylphenyl}acetamide is characterized by its intricate arrangement of functional groups. The sulfamoyl moiety (-SO₂NH₂) is known for its ability to participate in hydrogen bonding and salt formation, which can be crucial for drug-receptor interactions. Additionally, the tetrahydroquinoline ring system is a common pharmacophore found in various bioactive molecules, often associated with neurological and anti-inflammatory properties. The 1-butyl substituent at the 1-position of the tetrahydroquinoline ring may further modulate the electronic properties and metabolic stability of the compound.

In recent years, there has been a surge in research focused on developing novel derivatives of tetrahydroquinoline due to their demonstrated efficacy in various disease models. The sulfamoyl-substituted tetrahydroquinolines have shown promise as inhibitors of enzymes involved in inflammatory pathways, making them attractive candidates for therapeutic development. Specifically, studies have highlighted the potential of such compounds in modulating the activity of cyclooxygenase (COX) enzymes and other inflammatory mediators.

The synthesis of N-{4-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl-3-methylphenyl}acetamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the sulfamoyl group into the 4-position of the 3-methylphenyl ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the tetrahydroquinoline core, leveraging their ability to form carbon-carbon bonds under mild conditions.

The pharmacological profile of this compound has been extensively evaluated through in vitro and in vivo studies. Initial screening assays have revealed that it exhibits significant inhibitory activity against several target enzymes relevant to inflammation and pain management. Notably, preliminary data suggest that it may interfere with the binding of pro-inflammatory cytokines to their receptors, thereby reducing the downstream signaling pathways that lead to inflammation.

One of the most compelling aspects of N-{4-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl-3-methylphenyl}acetamide is its potential for customization through structural modifications. By altering substituents on the tetrahydroquinoline ring or introducing additional functional groups at strategic positions within the molecule, researchers can fine-tune its pharmacokinetic properties and target specificity. This flexibility makes it an ideal candidate for structure-based drug design approaches.

The computational modeling studies have played a pivotal role in understanding the binding interactions between this compound and its potential targets. Molecular docking simulations have been used to predict how different parts of the molecule interact with receptor sites on enzymes such as COX enzymes and interleukin receptors. These simulations have provided valuable insights into optimizing the compound's binding affinity and selectivity.

In conclusion, N-{4-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl-3-methylphenyl}acetamide (CAS No. 941906-53-2) represents a promising lead compound in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a compelling candidate for further development into a therapeutic agent. As research continues to uncover new applications for sulfamoyl-substituted tetrahydroquinolines, this compound is poised to play a significant role in addressing unmet medical needs.